Cas no 2229560-05-6 (1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol)
1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
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- [1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol
- EN300-1736441
- 2229560-05-6
- 1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol
-
- Inchi: 1S/C15H20O/c1-14(2)9-15(14,10-16)13-5-3-4-12(8-13)11-6-7-11/h3-5,8,11,16H,6-7,9-10H2,1-2H3
- InChI Key: FDKXRMMNGWESCI-UHFFFAOYSA-N
- SMILES: OCC1(C2C=CC=C(C=2)C2CC2)CC1(C)C
Computed Properties
- Exact Mass: 216.151415257g/mol
- Monoisotopic Mass: 216.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1736441-0.05g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 0.05g |
$1200.0 | 2023-09-20 | ||
| Enamine | EN300-1736441-0.1g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 0.1g |
$1257.0 | 2023-09-20 | ||
| Enamine | EN300-1736441-0.25g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 0.25g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1736441-0.5g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 0.5g |
$1372.0 | 2023-09-20 | ||
| Enamine | EN300-1736441-1.0g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 1g |
$1429.0 | 2023-06-04 | ||
| Enamine | EN300-1736441-2.5g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 2.5g |
$2800.0 | 2023-09-20 | ||
| Enamine | EN300-1736441-5.0g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 5g |
$4143.0 | 2023-06-04 | ||
| Enamine | EN300-1736441-10.0g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 10g |
$6144.0 | 2023-06-04 | ||
| Enamine | EN300-1736441-1g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 1g |
$1429.0 | 2023-09-20 | ||
| Enamine | EN300-1736441-5g |
[1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropyl]methanol |
2229560-05-6 | 5g |
$4143.0 | 2023-09-20 |
1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol
1-(3-Cyclopropylphenyl)-2,2-Dimethylcyclopropylmethanol: A Comprehensive Overview
The compound CAS No. 2229560-05-6, also known as 1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to a phenyl ring and a dimethylcyclopropane moiety. The presence of these functional groups makes it a versatile molecule with intriguing chemical properties.
Recent studies have highlighted the importance of cyclopropylphenyl derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors, due to their rigid and strained ring systems. The dimethylcyclopropane group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability.
The synthesis of 1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol involves a multi-step process that typically includes coupling reactions and ring-forming techniques. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yields and purity. These advancements have made the compound more accessible for further studies in both academic and industrial settings.
In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to interact with biological systems makes it a valuable candidate for the development of new therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases.
The physical properties of CAS No. 2229560-05-6 are also worth noting. Its melting point and boiling point are within ranges typical for organic compounds of similar complexity, making it suitable for various chemical reactions. Additionally, its solubility in common solvents facilitates its use in both laboratory experiments and large-scale production processes.
From an environmental perspective, understanding the degradation pathways of 1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol is crucial for assessing its ecological impact. Recent research has focused on identifying the microorganisms and enzymes responsible for breaking down this compound, providing insights into its biodegradability and environmental fate.
In conclusion, CAS No. 2229560-05-6, or 1-(3-cyclopropylphenyl)-2,2-dimethylcyclopropylmethanol, is a fascinating compound with a wide range of potential applications. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule in the fields of chemistry and pharmacology. As research continues to uncover its full potential, this compound is likely to play an increasingly significant role in both academic and industrial contexts.
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